![molecular formula C16H21NO4 B132358 1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid CAS No. 143979-44-6](/img/structure/B132358.png)
1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid
Overview
Description
1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid is a compound that is not directly mentioned in the provided papers, but its structural motifs and synthetic strategies can be inferred from related compounds. The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, particularly for amines, due to its stability and ease of removal under acidic conditions . The phenylpyrrolidine moiety is a structural
Scientific Research Applications
Odor Detection and Interaction with Other Compounds
1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid, as a carboxylic acid, shares properties with other carboxylic acids. A study explored the interaction of various carboxylic acids, including their odor detection and interaction with other compounds. The study highlighted that the detection and summation of odors of these acids vary with the carbon-chain length and interact differently with unrelated compounds, indicating the intricate relationship between structural properties and sensory perception (Miyazawa et al., 2009).
Biological Activity and Applications
Carboxylic acids and their derivatives, including those with tert-butoxycarbonyl groups, have demonstrated a range of biological activities. They are recognized for their potential as antioxidants and for their antimicrobial, antibacterial, and anticancer properties. These compounds have been isolated from various natural sources such as plants, algae, fungi, and marine invertebrates. Moreover, they show promise for chemical preparations in pharmaceutical industries due to their bioactive properties (Dembitsky, 2006).
Inhibition of Enzymes and Biological Processes
The tert-butoxycarbonyl moiety, as part of the carboxylic acid structure, is involved in the inhibition of various enzymes and biological processes. One study demonstrated the inhibition of carbonic anhydrase, an enzyme involved in critical physiological processes. Compounds containing this moiety have shown the ability to lower intraocular pressure, suggesting their potential in medical applications such as treating glaucoma (Supuran et al., 2000).
Understanding Biocatalyst Inhibition
Carboxylic acids, including those with tert-butoxycarbonyl groups, play a significant role in biocatalyst inhibition. These compounds can inhibit microbes at concentrations below the desired yield, which is crucial in biorenewable chemical production. Understanding the mechanisms of biocatalyst inhibition by these acids aids in engineering robust strains for industrial performance (Jarboe et al., 2013).
Mechanism of Action
Target of Action
The primary target of 1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid is the amine group in organic compounds . The compound is used as a protecting group in organic synthesis, particularly for amines .
Mode of Action
The compound acts by attaching to the amine group under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This process is known as protection of amines . The protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base . The removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .
Biochemical Pathways
The compound affects the synthesis pathway of organic compounds, particularly peptides . By protecting the amine group, it prevents unwanted reactions in selective or multistep organic synthesis . This allows for more controlled and efficient synthesis of complex organic compounds .
Pharmacokinetics
It’s known that the compound is used in the synthesis of other compounds, and its adme properties would largely depend on the specific context of its use .
Result of Action
The result of the compound’s action is the protection of amines in organic compounds, allowing for more controlled and efficient synthesis . This can be particularly useful in the synthesis of complex organic compounds, such as peptides .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is typically added to amines under aqueous conditions . The temperature and pH of the reaction environment can also affect the efficiency of the protection process . Furthermore, the compound is miscible in acetonitrile, methanol, dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), partially miscible in water, but immiscible in diethyl ether, ethyl acetate and hexane .
Safety and Hazards
While specific safety and hazard information for “1-(Tert-butoxycarbonyl)-3-phenylpyrrolidine-2-carboxylic acid” was not found, compounds involving the Boc group are considered hazardous by the 2012 OSHA Hazard Communication Standard . They can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-3-phenylpyrrolidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-9-12(13(17)14(18)19)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNVFMMJOXRYVKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1C(=O)O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70405725 | |
Record name | 1-(tert-Butoxycarbonyl)-3-phenylproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143979-44-6 | |
Record name | 1-(1,1-Dimethylethyl) 3-phenyl-1,2-pyrrolidinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=143979-44-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(tert-Butoxycarbonyl)-3-phenylproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.